![molecular formula C16H20O3 B1346863 cis-4-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid CAS No. 736136-27-9](/img/structure/B1346863.png)
cis-4-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Cis-4-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid” is a cyclic organic compound with a molecular formula of C16H20O3 . It is not chirally pure and contains a mixture of enantiomers . It is commonly used as an intermediate in the synthesis of other chemicals, drugs, and materials.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C16H20O3/c1-10-7-11(2)9-14(8-10)15(17)12-3-5-13(6-4-12)16(18)19/h7-9,12-13H,3-6H2,1-2H3,(H,18,19)/t12-,13+ . This indicates the specific arrangement of atoms in the molecule.Scientific Research Applications
Chemical Synthesis and Molecular Structure
Studies on cyclohexane derivatives have highlighted methods for the preparation of cis- and trans-isomers starting from corresponding t-butylbenzoic acids. These methods are crucial for synthesizing specific isomers of cyclohexanecarboxylic acids, including derivatives like cis-4-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid. The mass spectra and mode of fragmentation of these compounds provide insights into their structural properties and potential applications in chemical synthesis (Bekkum et al., 2010).
Another study demonstrated the facile reaction of cis-cyclohexane-1,2-dicarboxylic anhydride with substituted anilines, leading to the formation of cyclic imide and open-chain amide carboxylic acid derivatives. This research indicates the versatility of cyclohexane derivatives in creating structurally diverse molecules, which could be relevant for developing new materials or pharmaceuticals (Smith & Wermuth, 2012).
Reactions and Derivatization
The preparation of pyrimido[2,1-a]phthalazines and an aminopyrimido[2,1-a]isoindole through a retro Diels–Alder reaction involving cis-2-p-toluoylcyclohexanecarboxylic acid showcases the potential of this compound derivatives in complex organic syntheses. Such reactions are crucial for the development of novel organic compounds with potential applications in drug discovery and material science (Sohár et al., 2001).
Investigations into the conformational study of cyclohexane-1,3,5-tricarbonitrile derivatives reveal the importance of isomerism in determining the physical and chemical properties of cyclohexane-based compounds. Such studies contribute to a deeper understanding of how slight modifications in molecular structure can influence the behavior and reactivity of complex molecules, which is crucial for the design of new chemical entities with desired properties (Chuang & Fang, 2001).
properties
IUPAC Name |
4-(3,5-dimethylbenzoyl)cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20O3/c1-10-7-11(2)9-14(8-10)15(17)12-3-5-13(6-4-12)16(18)19/h7-9,12-13H,3-6H2,1-2H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBGJTNCBQFWRCF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)C2CCC(CC2)C(=O)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801203310, DTXSID601212105 |
Source
|
Record name | trans-4-(3,5-Dimethylbenzoyl)cyclohexanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801203310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | cis-4-(3,5-Dimethylbenzoyl)cyclohexanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601212105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
736136-27-9, 735270-26-5 |
Source
|
Record name | trans-4-(3,5-Dimethylbenzoyl)cyclohexanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801203310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | cis-4-(3,5-Dimethylbenzoyl)cyclohexanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601212105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.